Cas no 457931-23-6 (4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole)
457931-23-6 structure
Product Name:4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole
CAS No:457931-23-6
MF:C30H38Br2N2S3
MW:682.639122486115
MDL:MFCD28976159
CID:4456704
PubChem ID:354333117
Update Time:2025-04-24
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-4-octyl-2-thienyl)-
- 4,7-Bis(5-bromo-4-n-octyl-2-thienyl)-2,1,3-benzothiadiazole
- 4-(2-(5-Bromo-4-octyl-thiophen))-7-(2-(4-octylthiophen))-2,1,3-ben
- 4,7-Bis(5-bromo-4-octyl-2-thienyl)-2,1,3-benzothiadiazole
- 4,7-Bis(5-bromo-4-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole
- 4-(2-(5-Bromo-4-octyl-thiophen))-7-(2-(4-octylthiophen))-2,1,3-benzothiadiazole
- B4684
- 4,7-Bis(4-octyl-5-bromo-2-thienyl)-2,1,3-benzothiadiazole
- 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole
-
- MDL: MFCD28976159
- Inchi: 1S/C30H38Br2N2S3/c1-3-5-7-9-11-13-15-21-19-25(35-29(21)31)23-17-18-24(28-27(23)33-37-34-28)26-20-22(30(32)36-26)16-14-12-10-8-6-4-2/h17-20H,3-16H2,1-2H3
- InChI Key: AMYLTENEOQNKGO-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C2=CC=C(C3C2=NSN=3)C2=CC(=C(S2)Br)CCCCCCCC)S1)CCCCCCCC
Computed Properties
- Exact Mass: 680.05600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 16
- Complexity: 592
- Topological Polar Surface Area: 111
Experimental Properties
- Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.5E-9 g/L) (25 ºC),
- PSA: 110.50000
- LogP: 12.47930
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4684-200mg |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole |
457931-23-6 | 97.0%(LC) | 200mg |
¥2450.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TX236-1g |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole |
457931-23-6 | 98% | 1g |
2839CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TX236-5g |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole |
457931-23-6 | 98% | 5g |
9789CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TX236-250mg |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole |
457931-23-6 | 98% | 250mg |
974CNY | 2021-05-08 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4684-200MG |
4,7-Bis(5-bromo-4-n-octyl-2-thienyl)-2,1,3-benzothiadiazole |
457931-23-6 | >97.0%(HPLC) | 200mg |
¥1875.00 | 2024-04-16 | |
| BAI LING WEI Technology Co., Ltd. | 1891509-200MG |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole, 98% |
457931-23-6 | 98% | 200MG |
¥ 538 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 1891509-1G |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole, 98% |
457931-23-6 | 98% | 1G |
¥ 2674 | 2022-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1238691-200mg |
4,7-Bis(5-bromo-4-n-octyl-2-thienyl)-2,1,3-benzothiadiazole |
457931-23-6 | 98% | 200mg |
¥3348.00 | 2024-05-13 | |
| Ambeed | A1149571-100mg |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole |
457931-23-6 | 98% | 100mg |
$44.0 | 2025-04-19 | |
| Ambeed | A1149571-250mg |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole |
457931-23-6 | 98% | 250mg |
$98.0 | 2025-04-19 |
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
457931-23-6 (4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole) Related Products
- 1035681-83-4(Poly[[4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene-2,6-diyl]-2,5-thiophenediyl-2,1,3-benzothiadiazole-4,7-diyl-2,5-thiophenediyl])
- 886746-76-5(2,1,3-BENZOTHIADIAZOLE, 4,7-BIS(4'-DODECYL[2,2'-BITHIOPHEN]-5-YL)-)
- 165190-76-1(4,7-Di(thiophen-2-yl)benzoc1,2,5thiadiazole)
- 643007-06-1(2,1,3-BENZOTHIADIAZOLE, 4,7-BIS[5-(2-FLUOROPHENYL)-2-THIENYL]-)
- 1402854-77-6(4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole)
- 1171974-28-9(4,7-Bis(5-octyl-2-thienyl)-2,1,3-benzothiadiazole)
- 761416-46-0(4,7-Bis(4-hexylthiophen-2-yl)benzo[c][1,2,5]thiadiazole)
- 405165-16-4(2,1,3-BENZOTHIADIAZOLE, 4,7-BIS(3-OCTYL-2-THIENYL)-)
- 886746-74-3(2,1,3-BENZOTHIADIAZOLE, 4,7-BIS(4'-HEXYL[2,2'-BITHIOPHEN]-5-YL)-)
- 1254834-10-0
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent